3,5-dimethyl-4-cyclohexene-1,2-dicarboxylic acid
Overview
Description
3,5-dimethyl-4-cyclohexene-1,2-dicarboxylic acid is a chemical compound with the molecular formula C10H14O4 . It has a molecular weight of 198.2158 . This compound is also known as Dimethyl 4-cyclohexene-1,2-dicarboxylate .
Synthesis Analysis
The synthesis of 3,5-dimethyl-4-cyclohexene-1,2-dicarboxylic acid involves a Diels-Alder reaction of 1,3-butadiene and maleic anhydride to produce 4-cyclohexene-cis-1,2-dicarboxylic anhydride . The final step of the mechanism is to add water to the anhydride to produce 4-cyclohexene-cis-1,2-dicarboxylic acid .Molecular Structure Analysis
The molecular structure of 3,5-dimethyl-4-cyclohexene-1,2-dicarboxylic acid can be viewed using Java or Javascript . The IUPAC Standard InChI is InChI=1S/C10H14O4/c1-13-9(11)7-5-3-4-6-8(7)10(12)14-2/h3-4,7-8H,5-6H2,1-2H3 .Chemical Reactions Analysis
A study was made of the oxidation and bromination of 4,5-dimethyl-4-cyclohexene-cis-1,2-dicarboxylic acid (I) and its anhydride (II), and proof is given for the configurations of the then formed β -epoxy anhydride (III), 5-hydroxy and 5-bromo γ -lactone acids (IV) and (V), and cis-glycol (IX) .Scientific Research Applications
- Application : 3,5-dimethyl-4-cyclohexene-1,2-dicarboxylic acid serves as a dienophile in Diels-Alder reactions. By reacting with dienes, it forms bridged bicyclic compounds, which find use in drug synthesis, natural product chemistry, and materials science .
Diels-Alder Reactions
Stereochemistry Studies
Safety and Hazards
The safety data sheet for cis-4-Cyclohexene-1,2-dicarboxylic acid, a related compound, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that the compound can cause irritation to the respiratory system , suggesting that it may interact with proteins or receptors in the respiratory tract.
Mode of Action
It’s known that the compound can undergo oxidation and bromination reactions . These reactions result in the formation of β-epoxy anhydride, 5-hydroxy and 5-bromo γ-lactone acids, and cis-glycol .
Biochemical Pathways
The compound is involved in several chemical reactions. For instance, it undergoes a Diels-Alder reaction with 1,3-butadiene and maleic anhydride to produce 4-cyclohexene-cis-1,2-dicarboxylic anhydride . This product is then hydrolyzed to produce 4-cyclohexene-cis-1,2-dicarboxylic acid . The compound can also undergo oxidation by peroxyacetic acid, resulting in the formation of isomeric α- and β-oxides .
Pharmacokinetics
Given its chemical structure , it’s likely that the compound is lipophilic, which could influence its absorption and distribution in the body.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3,5-dimethyl-4-cyclohexene-1,2-dicarboxylic acid. For instance, the compound should be stored in a dry, cool, and well-ventilated place to maintain its stability . Additionally, adequate ventilation is necessary when handling the compound to avoid inhalation and potential respiratory irritation .
properties
IUPAC Name |
3,5-dimethylcyclohex-4-ene-1,2-dicarboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-5-3-6(2)8(10(13)14)7(4-5)9(11)12/h3,6-8H,4H2,1-2H3,(H,11,12)(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSVDBGWHEBFPNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C=C(CC(C1C(=O)O)C(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10277347 | |
Record name | 3,5-dimethylcyclohex-4-ene-1,2-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10277347 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5346-13-4 | |
Record name | NSC1791 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1791 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,5-dimethylcyclohex-4-ene-1,2-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10277347 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.